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Compound of Interest

Compound Name: 3-Methylheptanenitrile

Cat. No.: B15233164 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 3-Methylheptanenitrile (CAS No.

75854-65-8), a saturated aliphatic nitrile. Due to a paucity of research focused specifically on

this compound, this document synthesizes available data on its physicochemical properties

alongside general knowledge of the synthesis, analysis, and biological activities of related

aliphatic nitriles. This guide is intended to serve as a foundational resource for researchers and

professionals in drug development and other scientific fields who may be interested in the

potential applications of this molecule.

Chemical and Physical Properties
While extensive experimental data for 3-Methylheptanenitrile is not readily available in the

public domain, its fundamental properties can be predicted based on its structure and data

available in chemical databases.[1][2] The following table summarizes these key computed

properties.
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Property Value Source

Molecular Formula C8H15N PubChem[1][2]

Molecular Weight 125.21 g/mol PubChem[1][2]

IUPAC Name 3-methylheptanenitrile PubChem[1]

SMILES CCCCC(C)CC#N PubChem[1]

XLogP3-AA (LogP) 2.9 PubChem[2]

Hydrogen Bond Donor Count 0 PubChem[2]

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 5 PubChem

Exact Mass 125.120449483 PubChem[2]

Monoisotopic Mass 125.120449483 PubChem[2]

Topological Polar Surface Area 23.8 Å² PubChem[2]

Heavy Atom Count 9 PubChem

Complexity 98.4 PubChem[2]

Experimental Protocols
Detailed experimental protocols specifically for 3-Methylheptanenitrile are not widely

published. However, established methods for the synthesis, purification, and analysis of

aliphatic nitriles can be adapted for this compound.

Synthesis
A common method for the synthesis of aliphatic nitriles is the nucleophilic substitution of an

alkyl halide with a cyanide salt. For 3-Methylheptanenitrile, a plausible synthetic route would

involve the reaction of a 1-halo-3-methylheptane with sodium or potassium cyanide.

Hypothetical Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15233164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

